3-Methyl-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 3-methyl-1-propan-2-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C8H11N3/c1-6(2)11-5-8(4-9)7(3)10-11/h5-6H,1-3H3
• InChI Key: ZLJGBTMEPGWSJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C#N)C(C)C

Description

3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile is a chemical compound with the CAS Registry Number 1695222-17-3 and a molecular formula of C 8 H 11 N 3 . It has a molecular weight of 149.19 g/mol and is characterized by the SMILES string: N#CC1=CN(C(C)C)N=C1C . As a nitrile-functionalized pyrazole derivative, this compound serves as a versatile building block in organic synthesis and medicinal chemistry research. Pyrazole carbonitriles are valuable intermediates in the development of more complex heterocyclic systems, which are core structures in many pharmaceutical agents and agrochemicals . The nitrile group offers a handle for further chemical transformations, including conversion to amides, acids, and tetrazoles. The isopropyl (propan-2-yl) group at the 1-position of the pyrazole ring can influence the compound's metabolic stability and binding affinity in biological systems. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. Researchers should consult the safety data sheet and handle this material with appropriate precautions in a laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pyrazole derivatives often involves cyclocondensation reactions utilizing substituted hydrazines and \$$\beta\$$-ketonitriles. For instance, one method involves reacting 3-amino-1-isopropyl-1H-pyrazole with cyanogen bromide in the presence of a base, such as triethylamine, in a solvent like dichloromethane at room temperature.

Spectral Characterization

The compound can be analyzed using various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These methods can provide detailed information about the chemical environment of hydrogen and carbon atoms in the molecule.

Data Table: Spectroscopic Data for Related Compounds

Spectroscopic Technique	Compound	Key Signals/Bands
NMR	3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile	\$$ \delta \$$ = 7.54 (s, 1H, pyrazole-H), 5.16 (s, 2H, CH2), and 2.38 (s, 3H, CH3)
IR	3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile	Strong absorption bands at ~2230 cm$$^{-1}$$ (C≡N stretch) and ~2139 cm$$^{-1}$$ (azide stretch)
MS	3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile	Molecular ion peaks at m/z 238 [M]$$^+$$

Purity and Analysis

Purity can be assessed using various methods:

• HPLC : A C18 column with an acetonitrile/water gradient and UV detection at 254 nm can be used.
• Elemental Analysis : Carbon, hydrogen, and nitrogen percentages should match theoretical values within a tolerance of ±0.3%.
• Melting Point Consistency : Compare the observed melting point with literature values, if available.

Basic Research Questions

Optimizing Synthetic Routes

Question: How can synthetic routes for 3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile be optimized to improve yield and purity?

Methodological Answer: Optimize reaction parameters such as temperature, solvent polarity, and catalyst selection. For pyrazole derivatives, cyclocondensation of precursors like ethyl acetoacetate with substituted hydrazines is common. Purification via column chromatography or recrystallization can enhance purity. Monitor reaction progress using TLC or HPLC.

Spectroscopic Techniques for Structural Confirmation

Question: What spectroscopic techniques are recommended for structural confirmation of this compound?

Methodological Answer: Employ a combination of:

• ¹H/¹³C NMR : To identify proton environments (e.g., nitrile group).
• IR Spectroscopy : Confirm nitrile (C≡N) stretching at ~2200–2260 cm$$^{-1}$$.
• Mass Spectrometry (HRMS) : Verify molecular ion peaks.
• X-ray Crystallography : For absolute configuration determination.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The carbonitrile group at position 4 participates in nucleophilic substitution, forming derivatives with enhanced biological or material properties. For example:

Reaction with Chloroacetyl Chloride
When treated with chloroacetyl chloride under basic conditions, the compound undergoes nucleophilic attack at the carbonitrile carbon, yielding acetamide derivatives:

Reaction Conditions	Product	Yield	Key Findings
Chloroacetyl chloride, Et<sub>3</sub>N, THF, 0–5°C	3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-acetamide	78%	Enhanced solubility in polar solvents; potential anti-inflammatory activity

Hydrolysis Reactions

The carbonitrile group can be hydrolyzed to carboxylic acids or amides under acidic or basic conditions:

Acidic Hydrolysis
In concentrated HCl at reflux, the carbonitrile converts to a carboxylic acid:

$$\text{C}_8\text{H}_{11}\text{N}_3+2\text{H}_2\text{O}\xrightarrow{\text{HCl}}\text{C}_8\text{H}_{11}\text{NO}_2+\text{NH}_3\uparrow$$

Conditions	Product	Yield	Applications
6M HCl, 12 h reflux	3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid	65%	Intermediate for peptide coupling

Basic Hydrolysis
Under NaOH/H₂O₂, the carbonitrile forms an amide:

$$\text{C}_8\text{H}_{11}\text{N}_3+\text{H}_2\text{O}_2\xrightarrow{\text{NaOH}}\text{C}_8\text{H}_{12}\text{N}_2\text{O}+\text{HCN}$$

Cycloaddition and Ring-Opening Reactions

The pyrazole ring participates in [3+2] cycloadditions with dipolarophiles like nitrile oxides, forming fused heterocycles. For instance:

With Benzoyl Nitrile Oxide
Reaction in toluene at 110°C produces a pyrazolo-isoxazole hybrid:

Reaction Partner	Product	Yield	Significance
Benzoyl nitrile oxide	4-Cyano-3-methyl-1-isopropylpyrazolo[3,4-d]isoxazole	82%	Enhanced fluorescence properties

Catalyzed Cross-Coupling Reactions

FeCl₃/PVP-catalyzed reactions enable efficient synthesis of 4-amino derivatives. A green protocol using PEG-400/water solvent achieves cyclocondensation with malononitrile derivatives (e.g., 16a–c ):

$$\text{Arylhydrazine}+\text{Malononitrile}\xrightarrow{\text{FeCl}_3/\text{PVP}}4\text{ Amino 1 aryl 1H pyrazole 4 carbonitrile}$$

Catalyst System	Substrate	Yield	Time
FeCl<sub>3</sub>/PVP in PEG-400/H<sub>2</sub>O	Arylhydrazines and malononitrile derivatives	85–97%	2–4 h

Biological Activity-Driven Modifications

The compound’s derivatives are tailored for pharmaceutical applications:

Sulfonylation for Kinase Inhibition
Reaction with arylsulfonyl hydrazides produces 5-amino-4-arylthio derivatives with kinase inhibitory activity:

Reagent	Biological Target	IC<sub>50</sub>
4-Toluenesulfonyl hydrazide	Cyclin-dependent kinase 2 (CDK2)	0.32 µM

Comparative Reactivity of Derivatives

The table below contrasts key derivatives synthesized from 3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile:

Derivative	Reaction Type	Key Property	Application
4-Acetamide	Nucleophilic substitution	Improved solubility	Anti-inflammatory agents
4-Carboxylic acid	Acidic hydrolysis	Peptide coupling compatibility	Drug intermediates
Pyrazolo-isoxazole hybrid	Cycloaddition	Fluorescence	Optical materials
4-Arylthio derivatives	Sulfonylation	Kinase inhibition	Anticancer therapeutics

Mechanistic Insights

• Nucleophilic Substitution : The carbonitrile’s electrophilic carbon is attacked by amines or oxygen nucleophiles, stabilized by the pyrazole ring’s electron-withdrawing effect .

• FeCl₃/PVP Catalysis : Fe³⁺ coordinates with the nitrile and hydrazine groups, lowering the activation energy for cyclocondensation .

This compound’s versatility in forming pharmacologically and materially relevant derivatives underscores its importance in synthetic organic chemistry. Future research may explore its use in asymmetric catalysis or as a ligand in metal-organic frameworks.

Scientific Research Applications

3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: The compound is used in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile involves its interaction with specific molecular targets. The pyrazole ring can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The carbonitrile group can also participate in hydrogen bonding and other interactions, enhancing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Pyrazole-4-carbonitrile Derivatives

Structural and Substituent Variations

Pyrazole-4-carbonitriles exhibit diverse biological and physicochemical properties depending on substituents at positions 1, 3, and 5. Key analogs include:

Compound Name	R1 (Position 1)	R3 (Position 3)	R4 (Position 4)
3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile	Propan-2-yl	Methyl	Carbonitrile
5-Amino-1-(2-bromopropanoyl)-3-methyl-1H-pyrazole-4-carbonitrile	2-Bromopropanoyl	Methyl	Carbonitrile
5-Amino-1-(2,4-dinitrophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile	2,4-Dinitrophenyl	4-Methoxyphenyl	Carbonitrile
3-Amino-1-methyl-1H-pyrazole-4-carbonitrile	Methyl	Amino	Carbonitrile

Physicochemical Properties

Melting Points

• 3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile: Not reported (alkyl substituents likely reduce crystallinity).
• 5-Amino-1-(2,4-dinitrophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile: 228–229°C (higher due to nitro/methoxy groups enhancing intermolecular forces) .
• 3-Amino-1-methyl-1H-pyrazole-4-carbonitrile: Likely lower than nitro analogs due to reduced polarity .

Spectroscopic Data

• ^1H NMR :
  • Target Compound : Inferred peaks:
• δ ~1.2 (d, 6H, isopropyl CH3), δ ~2.5 (s, 3H, C3-CH3), δ ~4.5 (septet, 1H, isopropyl CH) . 5-Amino-1-(2-bromopropanoyl)-3-methyl-1H-pyrazole-4-carbonitrile: δ 1.81 (d, CH3), δ 2.18 (s, C3-CH3), δ 5.47 (q, CH-Br) . 5-Amino-1-(2,4-dinitrophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile: δ 2.54 (s, OCH3), δ 6.09–7.59 (m, aromatic H) .
• IR (CN Stretch): Target Compound: Expected ~2220 cm⁻¹ (alkyl groups reduce electron withdrawal slightly) . 5-Amino-1-(2,4-dinitrophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile: 2296 cm⁻¹ (electron-withdrawing nitro groups enhance CN absorption) .

Key Observations and Trends

Substituent Impact: Electron-Withdrawing Groups (e.g., nitro, carbonitrile): Increase melting points and IR CN stretch frequencies . Alkyl Groups (e.g., methyl, isopropyl): Improve solubility in nonpolar solvents but reduce crystallinity .

Spectral Signatures :

• C3-methyl groups appear as singlets near δ 2.2–2.5 ppm in ^1H NMR.
• Isopropyl groups produce distinct doublets (δ ~1.2 ppm) and septets (δ ~4.5 ppm) .

Biological Relevance: Amino or nitro substituents at position 5 enhance interactions with biological targets, whereas alkyl groups may prioritize pharmacokinetic properties .

Data Limitations and Contradictions

• Direct data on the target compound’s biological activity or precise melting point are unavailable, requiring extrapolation from analogs .
• IR CN stretches vary significantly (e.g., 2296 cm⁻¹ in nitro derivatives vs. ~2220 cm⁻¹ in alkyl analogs), reflecting electronic differences .
• Similarity scores (e.g., 0.89 for 3-amino-1-methyl analog ) highlight structural parallels but underscore functional divergence due to substituent changes.

Biological Activity

3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile is a compound of significant interest due to its diverse biological activities. This article explores its synthesis, biological properties, mechanisms of action, and comparative studies with related compounds.

Overview and Synthesis

Chemical Structure and Properties

• Molecular Formula : C8H11N3
• Molecular Weight : 149.19 g/mol
• IUPAC Name : 3-methyl-1-propan-2-ylpyrazole-4-carbonitrile
• Canonical SMILES : CC1=NN(C=C1C#N)C(C)C

The synthesis of this compound typically involves cyclization reactions, often utilizing precursors like 3-methyl-1-(propan-2-yl)-1H-pyrazole and cyanogen bromide under basic conditions in solvents such as acetonitrile at elevated temperatures.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of pyrazole derivatives, including 3-Methyl-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile. In vitro evaluations have demonstrated significant activity against various pathogens. For instance, certain derivatives exhibited minimum inhibitory concentration (MIC) values as low as 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis, indicating potent bactericidal effects .

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory effects. In vitro assays showed that it inhibits the production of pro-inflammatory cytokines, suggesting a mechanism that could be beneficial in treating inflammatory diseases. The binding interactions between the pyrazole ring and specific enzymes or receptors are believed to play a crucial role in modulating these activities .

The biological activity of 3-Methyl-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile is largely attributed to its ability to interact with biological macromolecules:

• Enzyme Inhibition : The compound may inhibit enzymes by binding to their active sites, thereby blocking substrate access.
• Receptor Modulation : It can also modulate receptor activity through hydrogen bonding and other interactions facilitated by its functional groups, particularly the carbonitrile moiety .

Similar Compounds

Compound Name	Structural Difference	Notable Activity
3-Methyl-1-(propan-2-YL)-1H-pyrazole-5-carbonitrile	Carbonitrile at position 5	Similar antimicrobial properties
1-Isopropyl-3-methyl-1H-pyrazole-4-carbonitrile	Isopropyl group instead of propan-2-yl	Enhanced anti-inflammatory effects

The unique substitution pattern of 3-Methyl-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile influences both its chemical reactivity and biological activity compared to structurally similar compounds .

Study on Antiviral Activity

In a study focused on antiviral properties, derivatives of pyrazoles were synthesized and tested against Tobacco Mosaic Virus (TMV). Compounds demonstrated varying levels of efficacy, with some showing promising results comparable to established antiviral agents . Molecular docking studies indicated that the pyrazole moiety effectively binds to viral proteins, enhancing its potential as an antiviral agent.

Research on Antimicrobial Efficacy

Another research effort evaluated the antimicrobial efficacy of several pyrazole derivatives, including our compound of interest. Results indicated that modifications in the pyrazole structure could lead to enhanced antibacterial properties, with specific derivatives outperforming traditional antibiotics in terms of MIC values .

Q & A

Q. What are standard synthetic routes for 3-Methyl-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile, and how are intermediates purified?

The compound can be synthesized via triazenylpyrazole precursors. For example, a protocol involves reacting a triazenylpyrazole intermediate with azido(trimethyl)silane and trifluoroacetic acid (TFA) in methylene chloride at 50°C. Purification typically employs flash chromatography using silica gel and gradient elution (e.g., cyclohexane/ethyl acetate). Monitoring via TLC ensures reaction completion . Yields up to 87% are achievable with optimized conditions.

Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data should researchers expect?

Key techniques include:

• 1H/13C NMR : Look for pyrazole ring protons (δ ~7.5–7.7 ppm) and isopropyl group signals (δ ~1.5 ppm for CH3, δ ~4.4 ppm for CH). The nitrile group appears as a singlet in 13C NMR (~111–112 ppm) .
• IR Spectroscopy : Strong absorption bands for nitrile (C≡N, ~2230 cm⁻¹) and azide groups (if present, ~2130 cm⁻¹) .
• HRMS : Confirm molecular formula (e.g., C7H8N6 for intermediates) with mass accuracy <1 ppm .

Q. What storage conditions are recommended to maintain the compound’s stability?

Store in airtight containers at 2–8°C, protected from moisture and light. Avoid exposure to heat (>50°C) due to potential thermal decomposition, as suggested by safety guidelines for structurally similar pyrazole derivatives .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and reduce by-products?

Key variables include:

• Stoichiometry : Use excess azido(trimethyl)silane (7.5 equiv) and TFA (10 equiv) to drive the reaction to completion .
• Temperature : Slow warming from 0°C to 50°C minimizes side reactions.
• Purification : Gradient elution (0–35% ethyl acetate in cyclohexane) resolves closely eluting by-products. Dry loading with Celite® improves column efficiency .

Q. How should researchers address discrepancies in spectroscopic data (e.g., unexpected NMR peaks)?

• Verify solvent effects : Use deuterated chloroform for NMR; residual solvent peaks (e.g., δ 7.27 ppm for CHCl3) can be mistaken for impurities .
• Cross-validate with HRMS/IR : Confirm molecular ion peaks and functional group signatures. For example, an unexpected azide peak in IR (~2130 cm⁻¹) may indicate incomplete precursor conversion .
• 2D NMR (COSY, HSQC) : Resolve overlapping signals in complex mixtures .

Q. What strategies mitigate by-product formation during synthesis?

• Reaction time : Extend beyond 16 hours if TLC indicates residual starting material .
• Precursor purity : Ensure triazenylpyrazole intermediates are free of hydrolyzed by-products (e.g., via pre-purification).
• Acid catalysis : Optimize TFA concentration to avoid over-protonation, which can degrade the pyrazole ring .

Q. How can this compound serve as a scaffold for drug discovery or materials science?

• Medicinal chemistry : Introduce substituents (e.g., triazoles, aryl groups) at the 1- and 3-positions to modulate bioactivity. Similar pyrazole derivatives exhibit antimicrobial and anticancer properties .
• Materials science : The nitrile group enables coordination chemistry for metal-organic frameworks (MOFs) or catalysis. Boronic acid derivatives (e.g., pyrazole-boronate esters) are used in Suzuki couplings .